(1R)-1-(3-bromothiophen-2-yl)ethan-1-ol
Overview
Description
(1R)-1-(3-bromothiophen-2-yl)ethan-1-ol, also known as 1-bromo-2-thiopheneethanol, is an organic compound belonging to the class of thiophene compounds. It is a colorless liquid with a characteristic odor. It is used in the synthesis of organic compounds and as a reagent in organic chemistry. It is also used in the synthesis of pharmaceuticals, dyes, and other organic compounds.
Scientific Research Applications
1-Bromo-2-thiopheneethanol has a wide range of applications in scientific research. It is used as a reagent in organic synthesis and as a catalyst for the synthesis of pharmaceuticals, dyes, and other organic compounds. It is also used as a starting material for the synthesis of new compounds and as a building block for the synthesis of polymers. Additionally, it has been used in the synthesis of heterocyclic compounds, such as thiophene derivatives, which have potential applications in the fields of medicine, agriculture, and materials science.
Mechanism of Action
The mechanism of action of (1R)-1-(3-bromothiophen-2-yl)ethan-1-oliopheneethanol is not yet fully understood. However, it is believed that the compound acts as a nucleophile, reacting with electrophiles to form new compounds. It is also believed to act as a catalyst, promoting the formation of new compounds through the formation of covalent bonds.
Biochemical and Physiological Effects
The biochemical and physiological effects of (1R)-1-(3-bromothiophen-2-yl)ethan-1-oliopheneethanol are not yet fully understood. However, it is believed to have potential applications in the fields of medicine, agriculture, and materials science. Additionally, it has been used in the synthesis of heterocyclic compounds, which may have potential applications in the fields of medicine, agriculture, and materials science.
Advantages and Limitations for Lab Experiments
1-Bromo-2-thiopheneethanol has several advantages and limitations for laboratory experiments. One advantage is that it is a highly reactive compound, which makes it ideal for use in organic synthesis. Additionally, it is relatively inexpensive and can be easily obtained. However, it is highly volatile and can be hazardous if not handled properly. Additionally, the reaction conditions must be carefully controlled to ensure the desired product is obtained.
Future Directions
The future of (1R)-1-(3-bromothiophen-2-yl)ethan-1-oliopheneethanol is promising. Further research is needed to better understand the biochemical and physiological effects of the compound. Additionally, further research is needed to develop more efficient and cost-effective synthesis methods. Additionally, further research is needed to develop new applications for the compound, such as in the fields of medicine, agriculture, and materials science. Finally, research is needed to develop new methods to reduce the volatility of the compound to make it safer to use in laboratory experiments.
Synthesis Methods
The synthesis of (1R)-1-(3-bromothiophen-2-yl)ethan-1-oliopheneethanol can be achieved through two methods. The first method is a two-step synthesis, which involves the reaction of 2-bromothiophene and ethanol in a base-catalyzed reaction. The reaction yields (1R)-1-(3-bromothiophen-2-yl)ethan-1-oliopheneethanol as the main product, with small amounts of byproducts. The second method is a one-step synthesis, which involves the reaction of thiophene and bromoethanol in a base-catalyzed reaction. This reaction yields (1R)-1-(3-bromothiophen-2-yl)ethan-1-oliopheneethanol as the main product, with small amounts of byproducts.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (1R)-1-(3-bromothiophen-2-yl)ethan-1-ol involves the conversion of 3-bromothiophene to the corresponding alcohol via Grignard reaction followed by reduction with lithium aluminum hydride.", "Starting Materials": [ "3-bromothiophene", "magnesium", "ethyl bromide", "diethyl ether", "lithium aluminum hydride", "tetrahydrofuran", "water" ], "Reaction": [ "Step 1: Preparation of phenylmagnesium bromide by reacting magnesium with 3-bromothiophene in diethyl ether", "Step 2: Addition of ethyl bromide to the Grignard reagent to form (3-bromothiophen-2-yl)ethane", "Step 3: Reduction of (3-bromothiophen-2-yl)ethane with lithium aluminum hydride in tetrahydrofuran to form (1R)-1-(3-bromothiophen-2-yl)ethan-1-ol", "Step 4: Quenching the reaction with water and extracting the product with an organic solvent" ] } | |
CAS RN |
1344922-31-1 |
Molecular Formula |
C6H7BrOS |
Molecular Weight |
207.1 |
Purity |
95 |
Origin of Product |
United States |
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